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Compound of Interest

Compound Name: Emilium

Cat. No.: B15175922 Get Quote

Disclaimer: While the chemical entity "Emilium" is documented in chemical databases, there is

a significant lack of publicly available information regarding its biological activity, associated

signaling pathways, or any involvement in drug development. This document provides a

summary of the known chemical information. The sections on biological activity, experimental

protocols, and signaling pathways remain unaddressed due to the absence of published

research on these aspects for this specific compound.

Core Chemical Identity
Emilium is the depositor-supplied synonym for the chemical cation with the IUPAC name ethyl-

[(3-methoxyphenyl)methyl]-dimethylazanium. It is registered in public chemical databases such

as PubChem.

Chemical Structure:

The molecular structure of the Emilium cation is characterized by a quaternary ammonium

group attached to a benzyl group, which in turn has a methoxy substituent on the phenyl ring.

2D Structure:
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SMILES:CC--INVALID-LINK--(C)CC1=CC(=CC=C1)OC

InChI:InChI=1S/C12H20NO/c1-5-13(2,3)10-11-7-6-8-12(9-11)14-4/h6-9H,5,10H2,1-4H3/q+1

A common salt form of this cation is Emilium tosylate, where the Emilium cation is paired with

a tosylate anion.

Physicochemical Properties
Quantitative data for the Emilium cation has been computed and is available in public

databases. The following table summarizes these key properties.

Property Value Source

Molecular Formula C₁₂H₂₀NO⁺ PubChem

Molecular Weight 194.29 g/mol PubChem

Exact Mass 194.154489261 Da PubChem

Topological Polar Surface Area 9.2 Å² PubChem

CAS Number 46338-61-8 PubChem

PubChem CID 9976107 PubChem
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Biological Activity and Drug Development
A comprehensive search of scientific literature and clinical trial databases did not yield any

specific information regarding the biological activity of Emilium or its tosylate salt. There is no

evidence to suggest that this compound is currently or has previously been a subject of drug

development, preclinical research, or clinical trials. The core requirements for detailing

experimental protocols and signaling pathways cannot be fulfilled as no such data appears to

exist in the public domain for this specific chemical entity.

Logical Relationships and Data Representation
Due to the absence of experimental data, it is not possible to create diagrams for signaling

pathways or experimental workflows. However, a logical diagram representing the relationship

between the Emilium cation and its common salt form can be visualized.

Emilium Cation
(ethyl-[(3-methoxyphenyl)methyl]-dimethylazanium)

C₁₂H₂₀NO⁺

Emilium Tosylate
(Salt Form)

Forms salt with

Tosylate Anion
(4-methylbenzenesulfonate)

Forms salt with

Click to download full resolution via product page

Caption: Relationship between Emilium cation and Emilium tosylate salt.

Conclusion
The chemical compound known by the synonym Emilium is structurally defined as ethyl-[(3-

methoxyphenyl)methyl]-dimethylazanium. Its basic physicochemical properties are

computationally predicted and available. However, there is no publicly accessible research

detailing its biological effects, mechanism of action, or any therapeutic applications. Therefore,

an in-depth technical guide on its role in drug development, including experimental protocols
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and signaling pathways, cannot be provided at this time. Further research would be required to

elucidate any potential biological significance of this compound.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical
Compound Emilium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175922#what-is-the-chemical-structure-of-emilium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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